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Introduction
Metaldehyde is an organic compound that has been a cornerstone in the control of slugs and

snails in agricultural and horticultural settings for decades.[1] Chemically, it is a cyclic tetramer

of acetaldehyde, existing as a white crystalline solid.[2][3] Initially developed as a solid fuel, its

potent molluscicidal properties were discovered in the 1930s, leading to its widespread

adoption as a targeted and effective solution for protecting crops from gastropod pests.[1][2]

This guide provides an in-depth technical overview of the historical development, mechanism

of action, efficacy, and experimental evaluation of metaldehyde as a molluscicide, tailored for

researchers, scientists, and drug development professionals.

Historical Development and Key Milestones
The journey of metaldehyde from a simple solid fuel to a widely used agricultural pesticide is

marked by key scientific observations and subsequent commercial development.

1835: Metaldehyde was first discovered by the German chemist Justus von Liebig.

Early 1900s: The compound was commercialized and sold in tablet form as a solid fuel for

camping stoves and lamps, often under the trade name "META".

1930s: The molluscicidal properties of metaldehyde were discovered. One account

suggests an accidental discovery by French farmers who observed dead snails and slugs
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around discarded fuel tablets. A more formal discovery was noted in South Africa, where it

was also being sold as fuel tablets.

1937: The first systematic scientific report on metaldehyde's efficacy as a slug control agent

was published by Gimingham and Newton, marking its official entry into agricultural

research.

Post-1937: Following the scientific validation of its effectiveness, the first commercial

molluscicide formulations containing metaldehyde appeared on the market, offered to

farmers and growers.

1960s: Metaldehyde became one of the most effective and widely used molluscicides,

particularly in Europe.

2008: Due to concerns about the detection of metaldehyde in drinking water sources from

agricultural runoff, the Metaldehyde Stewardship Group (MSG) was established in the UK.

This group, comprising water companies and pesticide manufacturers, was formed to

promote responsible use and minimize environmental impact.

Late 2010s - Early 2020s: Heightened environmental concerns led to regulatory challenges,

including a temporary ban on the outdoor use of metaldehyde pellets in the UK, which was

later overturned and then reinstated with a final phase-out date. This period highlighted the

ongoing tension between agricultural efficacy and environmental protection.

Chemical Properties and Synthesis
Metaldehyde is the cyclic tetramer of acetaldehyde, with the chemical formula (C₂H₄O)₄ or

C₈H₁₆O₄. It is a white crystalline solid that is flammable and largely insoluble in water.

Synthesis
The synthesis of metaldehyde involves the polymerization of acetaldehyde under controlled

conditions. The process generally includes:

Reaction Setup: Acetaldehyde is treated with acid catalysts, such as hydrogen bromide, at

low temperatures (typically below 0°C).
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Polymerization: The reaction yields both the solid tetramer (metaldehyde) and the liquid

trimer (paraldehyde). The yield of metaldehyde is often moderate, as the formation of

paraldehyde is also significant.

Separation: The solid, insoluble metaldehyde is separated from the liquid paraldehyde by

filtration.

Reversibility: The polymerization is reversible. When heated to approximately 80°C,

metaldehyde depolymerizes, reverting to acetaldehyde.

Mechanism of Action
Metaldehyde is effective against mollusks either through direct contact or ingestion. While the

precise biochemical mechanism is not fully elucidated, its primary mode of action centers on

the destruction of mucus-producing cells.

Mucus Cell Destruction: Upon exposure, metaldehyde causes irreversible damage to the

mucus cells (mucocytes) in the slug's skin and digestive tract. It disrupts the Golgi apparatus

and endoplasmic reticulum, organelles responsible for mucus production.

Excessive Mucus Secretion: The initial irritation from the chemical triggers a massive

secretion of mucus.

Dehydration and Death: The destruction of the mucocytes prevents the production of new

mucus. This, combined with the initial over-secretion, leads to rapid dehydration and

ultimately, the death of the mollusk.

Neurotoxic Effects: There is evidence to suggest that metaldehyde also has neurotoxic

effects. Its degradation product, acetaldehyde, may act as a releasing factor for

neurotransmitters like serotonin and noradrenaline. Studies have also shown that

metaldehyde exposure can inhibit the activity of key enzymes such as acetylcholinesterase

(AChE), which is crucial for nerve impulse transmission. The reduction in neurotransmitters

like gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter in gastropods, could

also contribute to the toxic effects.

Proposed Signaling Pathway Diagram
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Caption: Proposed mechanism of action for metaldehyde in mollusks.

Quantitative Data on Efficacy and Toxicity
The effectiveness of metaldehyde is typically measured by its median lethal concentration

(LC₅₀) or lethal dose (LD₅₀). Its impact on non-target organisms is also a critical area of study.

Table 1: Efficacy of Metaldehyde Against Target
Mollusks
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Species Exposure Time LC₅₀ (mg/L)
Confidence
Interval (95%)

Reference

Pomacea

canaliculata
24 h 3.792 -

Pomacea

canaliculata
48 h 2.195 -

Pomacea

canaliculata
72 h 1.833 -

Pomacea

canaliculata
96 h 1.706 -

Table 2: Acute Toxicity of Metaldehyde to Non-Target
Organisms

Species
Common
Name

Exposure Time LC₅₀ (mg/L) Reference

Oncorhynchus

mykiss
Rainbow Trout 96 h 75

Lepomis

macrochirus
Bluegill Sunfish 96 h 10

Anabas

testudineus
Climbing Perch 96 h 232

Rhinella

arenarum

(tadpoles)

Common Toad 48 h 229.7

Daphnia magna Water Flea 48 h (EC₅₀) 90

Experimental Protocols
Standardized protocols are essential for evaluating the efficacy and environmental impact of

molluscicides. The World Health Organization (WHO) provides guidelines for both laboratory
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and field testing.

Protocol 1: Laboratory Acute Toxicity Test (adapted
from)
This protocol determines the median lethal concentration (LC₅₀) of metaldehyde on a target

snail species.

Acclimatization: Snails (e.g., Pomacea canaliculata) are acclimatized in laboratory conditions

for at least one week, fed a standard diet.

Test Solutions: A stock solution of metaldehyde is prepared by dissolving it in a suitable

solvent (e.g., DMSO) and then serially diluted with dechlorinated water to obtain a range of

test concentrations (e.g., 1.29, 2.00, 3.12, 4.87, and 7.59 mg/L). A control group with only

dechlorinated water and a solvent control are also prepared.

Exposure: Healthy, adult snails of similar size are placed in glass aquaria containing the test

solutions. A typical setup uses 10-15 snails per replicate, with three replicates per

concentration. Aquaria are covered to prevent escape.

Observation: Mortality is recorded at 24, 48, 72, and 96 hours. Snails are considered dead if

they do not respond to a probe and remain immobile.

Data Analysis: The LC₅₀ values and their 95% confidence intervals for each time point are

calculated using probit analysis.

Protocol 2: Field Efficacy Trial
Field trials assess the performance of a molluscicide formulation under real-world conditions.

Site Selection: Choose a suitable site with a known history of slug or snail infestation (e.g., a

commercial crop field). Mark out multiple plots of a standardized size (e.g., 10m x 10m),

including untreated control plots.

Pre-Treatment Assessment: Estimate the baseline slug population in each plot. This can be

done using traps (e.g., tiles or mats left overnight) and counting the number of slugs found.
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Application: Apply the metaldehyde pellets at the manufacturer's recommended rate to the

treatment plots. This is typically done using a calibrated granule applicator to ensure even

distribution.

Post-Treatment Assessment: Monitor the slug population at set intervals (e.g., 3, 7, 14, and

21 days after treatment) using the same trapping method as the pre-treatment assessment.

Record the number of dead slugs found on the surface.

Crop Damage Assessment: Assess the level of slug damage to the crop in both treated and

control plots. This can be done by counting the number of damaged plants or rating the

severity of damage on a standardized scale.

Data Analysis: Compare the slug mortality, population reduction, and crop damage levels

between the treated and control plots using appropriate statistical tests (e.g., ANOVA).

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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